Cas no 90069-06-0 (2H-Thiopyran-3-carboxylic acid, 6-(4-methoxyphenyl)-2-oxo-, ethyl ester)

• Product name: 2H-Thiopyran-3-carboxylic acid, 6-(4-methoxyphenyl)-2-oxo-, ethyl ester
• CAS No: 90069-06-0
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• CID: 794902
• PubChem ID: 71430472

2H-Thiopyran-3-carboxylic acid, 6-(4-methoxyphenyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-carboxylic acid, 6-(4-methoxyphenyl)-2-oxo-, ethyl ester
• ethyl 6-(4-methoxyphenyl)-2-oxothiopyran-3-carboxylate
• Ethyl 6-(4-methoxyphenyl)-2-oxo-2H-thiopyran-3-carboxylate
• 90069-06-0
• DTXSID10849088

• Inchi： InChI=1S/C15H14O4S/c1-3-19-14(16)12-8-9-13(20-15(12)17)10-4-6-11(18-2)7-5-10/h4-9H,3H2,1-2H3
• InChI Key： HEAQNEMBMVGVNS-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(SC1=O)C2=CC=C(C=C2)OC

Computed Properties

• Exact Mass: 290.06128010g/mol
• Monoisotopic Mass: 290.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9Ų
• XLogP3: 3.4